Cas no 2034289-97-7 (N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034289-97-7
• MF: C₁₅H₁₅N₅O₂S₂
• MW: 361.44189953804
• CID: 5966420
• PubChem ID: 121017095
• Update Time: 2025-07-16

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide
• AKOS026688833
• N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-1-methylpyrazole-4-sulfonamide
• N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-1H-pyrazole-4-sulfonamide
• F6469-2834
• 2034289-97-7

• Inchi： 1S/C15H15N5O2S2/c1-19-9-11(8-16-19)24(21,22)18-13-5-3-2-4-12(13)14-10-20-6-7-23-15(20)17-14/h2-5,8-10,18H,6-7H2,1H3
• InChI Key： WDAOCJCCOZXXIV-UHFFFAOYSA-N
• SMILES： S1CCN2C=C(C3=CC=CC=C3NS(C3C=NN(C)C=3)(=O)=O)N=C12

Computed Properties

• Exact Mass: 361.06671709g/mol
• Monoisotopic Mass: 361.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Additional information on N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034289-97-7): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034289-97-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex heterocyclic framework, which includes a 2,3-dihydroimidazo[2,1-b]thiazole moiety and a 1-methyl-1H-pyrazole group. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The chemical structure of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034289-97-7) is particularly noteworthy for its potential to interact with specific biological targets. The 2,3-dihydroimidazo[2,1-b]thiazole moiety is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to protein targets. Additionally, the 1-methyl-1H-pyrazole group contributes to the compound's lipophilicity and enhances its ability to cross biological membranes. These properties collectively suggest that the compound may have high affinity and selectivity for its intended targets.

Recent studies have explored the pharmacological activities of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide has also shown promise as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These results highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034289-97-7) has also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in preclinical models, suggesting that it may have an acceptable safety profile.

To further validate the therapeutic potential of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as inflammatory diseases and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034289-97-7) represents a promising compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a strong candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in clinical practice.